ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate

• IUPAC Name: ethyl 4-(3-ethoxycarbonylanilino)quinazoline-2-carboxylate
• InChI: InChI=1S/C20H19N3O4/c1-3-26-19(24)13-8-7-9-14(12-13)21-17-15-10-5-6-11-16(15)22-18(23-17)20(25)27-4-2/h5-12H,3-4H2,1-2H3,(H,21,22,23)
• InChI Key: FOJITSJJQPIEQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC2=NC(=NC3=CC=CC=C32)C(=O)OCC
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

Ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate, also known as AG1478, is a synthetic compound that belongs to the quinazoline family. It is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, which is a transmembrane receptor that plays a crucial role in cell proliferation, differentiation, and survival.

Mechanism of Action

Ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate acts as a competitive inhibitor of the ATP-binding site of the EGFR tyrosine kinase domain, preventing the phosphorylation of downstream signaling molecules and inhibiting cell proliferation and survival. It has been shown to be highly selective for EGFR compared to other members of the ErbB family of receptors.
Biochemical and Physiological Effects
ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate has been shown to have several biochemical and physiological effects, including inhibition of cell growth, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to reduce the expression of matrix metalloproteinases, which are involved in the degradation of extracellular matrix and tumor invasion.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate in lab experiments is its high selectivity for EGFR, which allows for specific targeting of this receptor without affecting other signaling pathways. However, one of the limitations of using ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the use of ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate in scientific research. One potential application is in the development of targeted therapies for EGFR-driven cancers, such as non-small cell lung cancer. Another potential direction is in the study of the role of EGFR in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to optimize the synthesis and formulation of ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate to improve its solubility and bioavailability.

Scientific Research Applications

Ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate has been widely used in scientific research to study the role of EGFR in various cellular processes and diseases. It has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer, by blocking the EGFR signaling pathway. Moreover, ethyl 4-{[3-(ethoxycarbonyl)phenyl]amino}-2-quinazolinecarboxylate has been used to investigate the role of EGFR in wound healing, angiogenesis, and neuroprotection.